6-Aminothymine
Overview
Description
6-Aminothymine, also known as 5-Methyl-6-aminouracil, is a derivative of thymine . It has a molecular formula of C5H7N3O2 and a molecular weight of 141.13 g/mol .
Molecular Structure Analysis
The molecular structure of 6-Aminothymine can be determined using techniques such as X-ray crystallography and electron diffraction . These techniques allow for the determination of the three-dimensional molecular structure of small molecule compounds at atomic resolution .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Aminothymine can be analyzed using various techniques. These properties are naturally different for every material or combination of materials, and relate primarily to the variable properties on the chemical level (molecular structure, functional groups, and degradation) .Scientific Research Applications
Synthesis of Flavones
6-Aminothymine has been used in the synthesis of 6-amino-7-hydroxyflavone . This compound was synthesized by reacting 2′,4′-dihydroxy-5′-nitroacetophenone and benzoyl chloride in the presence of potassium carbonate . Flavones and their derivatives have attracted considerable attention due to their significant biocidal, pharmaceutical, and antioxidant activities .
Synthesis of Aminoflavones
Aminoflavones, synthesized using 6-Aminothymine, have been studied as tyrosine kinase inhibitors and as antimitotic agents . These compounds have potential applications in the treatment of various diseases, including cancer .
Synthesis of Pyrido[2,3-d]Pyrimidines
6-Aminothymine has been used as a precursor for the synthesis of Pyrido[2,3-d]Pyrimidines . These compounds were synthesized by the condensation of 6-amino-2-thiouracil with aromatic aldehydes .
Antimicrobial Activity
Some of the newly synthesized compounds using 6-Aminothymine have shown antimicrobial activity . This suggests potential applications in the development of new antimicrobial agents .
Antitumor Activity
Compounds synthesized using 6-Aminothymine have shown antitumor activity against lung (H460) and liver (HEPG2) carcinoma cells . This suggests potential applications in the development of new anticancer drugs .
Synthesis of Azamethine Derivatives
6-Aminothymine has been used in the synthesis of azamethine derivatives . These compounds were formed by the condensation of 6-amino-2-thiouracil with aromatic aldehydes .
Mechanism of Action
Target of Action
6-Aminothymine primarily targets the enzyme thymidine phosphorylase . This enzyme plays a crucial role in the catabolism of thymidine, a nucleoside that is essential for DNA synthesis .
Mode of Action
6-Aminothymine interacts with its target, thymidine phosphorylase, by inhibiting its activity . This inhibition disrupts the normal catabolism of thymidine and other nucleosides, leading to changes in cellular processes that rely on these molecules .
Biochemical Pathways
The primary biochemical pathway affected by 6-Aminothymine is the thymidine catabolism pathway . Thymidine phosphorylase, the enzyme inhibited by 6-Aminothymine, is responsible for the degradation of thymidine into thymine . By inhibiting this enzyme, 6-Aminothymine disrupts the normal flow of this pathway, potentially affecting downstream processes such as DNA synthesis.
Result of Action
The inhibition of thymidine phosphorylase by 6-Aminothymine leads to a disruption in the normal catabolism of thymidine . This can result in an accumulation of thymidine within the cell, which may have various molecular and cellular effects. For instance, it could potentially affect DNA synthesis, given that thymidine is a key component of DNA .
properties
IUPAC Name |
6-amino-5-methyl-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-2-3(6)7-5(10)8-4(2)9/h1H3,(H4,6,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUTGVWHMTHWOJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC(=O)NC1=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80166395 |
Source
|
| Record name | 6-Aminothymine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80166395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Aminothymine | |
CAS RN |
15828-63-4 |
Source
|
| Record name | 6-Aminothymine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015828634 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-Aminothymine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80166395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 5,6-dihydro-5-(α-thyminyl)thymine, a compound related to 6-aminothymine?
A2: 5,6-Dihydro-5-(α-thyminyl)thymine is a photoproduct generated through the ultraviolet irradiation of bacterial spores. [] While its exact spectroscopic data are not provided in the provided abstracts, its synthesis involves a two-step process:
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